Cas no 944465-16-1 (5-Fluoro-1-propyl-1H-indole-3-carbaldehyde)

5-Fluoro-1-propyl-1H-indole-3-carbaldehyde is a fluorinated indole derivative with a propyl substituent at the 1-position and a formyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the fluorine atom enhances its reactivity and metabolic stability, making it valuable for structure-activity relationship studies. The propyl chain improves lipophilicity, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications in medicinal chemistry and material science.

5-Fluoro-1-propyl-1H-indole-3-carbaldehyde structure

944465-16-1 structure

Product Name:5-Fluoro-1-propyl-1H-indole-3-carbaldehyde

CAS No:944465-16-1

MF:C₁₂H₁₂FNO

MW:205.228186607361

MDL:MFCD12027454

CID:1070938

PubChem ID:25219839

Update Time:2025-06-08

5-Fluoro-1-propyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1-propyl-1H-indole-3-carbaldehyde
- 1H-Indole-3-carboxaldehyde,5-fluoro-1-proply-
- 5-fluoro-1-propylindole-3-carbaldehyde
- DTXSID20649293
- MFCD12027454
- SCHEMBL8238735
- LS-02846
- 944465-16-1
- AKOS005171752
- CS-0316823
- STK504691
- ALBB-007659
- DB-349882
- MDL： MFCD12027454
- Inchi： 1S/C12H12FNO/c1-2-5-14-7-9(8-15)11-6-10(13)3-4-12(11)14/h3-4,6-8H,2,5H2,1H3
- InChI Key： ZIBVJAGZPUVTKE-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C=O)=CN2CCC

Computed Properties

Exact Mass: 205.090292168g/mol
Monoisotopic Mass: 205.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 22Å²

5-Fluoro-1-propyl-1H-indole-3-carbaldehyde Security Information

HazardClass：IRRITANT

5-Fluoro-1-propyl-1H-indole-3-carbaldehyde Pricemore >>

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abcr	AB406680-1 g	5-Fluoro-1-propyl-1H-indole-3-carbaldehyde	944465-16-1		1g	€406.00	2023-04-25
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